Cas no 116943-68-1 (3-Oxazolidinesulfonamide,N-methyl-2-oxo-N-phenyl-)

3-Oxazolidinesulfonamide,N-methyl-2-oxo-N-phenyl- structure
116943-68-1 structure
Product Name:3-Oxazolidinesulfonamide,N-methyl-2-oxo-N-phenyl-
CAS No:116943-68-1
Molecular Formula:C10H12N2O4S
Molecular Weight:256.27828
CID:177961
PubChem ID:3088084

3-Oxazolidinesulfonamide,N-methyl-2-oxo-N-phenyl- Properties

Names and Identifiers

    • 3-Oxazolidinesulfonamide,N-methyl-2-oxo-N-phenyl-
    • N-Methyl-2-oxo-N-phenyl-1,3-oxazolidine-3-sulfonamide
    • AC1MJ9B4
    • ACMC-20mmx3
    • BRN 5571668
    • CHEMBL178637
    • CTK4B0059
    • N-(N'-phenyl, N'-methyl sulfamyl) oxazolidinone-2
    • N-(N'-Phenyl, N'-methyl sulfamyl) oxazolidinone-2 [French]
    • N-Methyl-2-oxo-N-phenyl-3-oxazolidinesulfonamide
    • 116943-68-1
    • DTXSID50151596
    • 3-Oxazolidinesulfonamide, N-methyl-2-oxo-N-phenyl-
    • N-Methyl-2-oxo-N-phenyloxazolidine-3-sulfonamide
    • InChIKey: KWKMEICIKYGAFM-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H12N2O4S/c1-11(9-5-3-2-4-6-9)17(14,15)12-7-8-16-10(12)13/h2-6H,7-8H2,1H3
    • SMILES: C1=CC=C(N(S(N2CCOC2=O)(=O)=O)C)C=C1

Computed Properties

  • Exact Mass: 256.05186
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 256.052
  • Heavy Atom Count: 17
  • Complexity: 384
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.9
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • PSA: 66.92
  • Refractive Index: 1.63
  • Boiling Point: 374.8°Cat760mmHg
  • Flash Point: 180.5°C
  • Density: 1.47

3-Oxazolidinesulfonamide,N-methyl-2-oxo-N-phenyl- Related Literature

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